2,4,6-Trimethoxy-4'-hydroxychalcone
Overview
Description
2,4,6-Trimethoxy-4’-hydroxychalcone is a natural compound . It has a linear formula of CH3OC6H4CH=CHCOC6H2(OCH3)2OH . It may be used to synthesize 2′,2”′-dihydroxy-4,4′,4′′,4”′,6′,6′′′-hexamethoxy [5′,5′′′]bichalcone and 3′-bromo-4,4′,6′-trimethoxy-2′-hydroxychalcone .
Molecular Structure Analysis
The molecular weight of 2,4,6-Trimethoxy-4’-hydroxychalcone is 314.33 . Its structure includes a chalcone backbone, which is a central core for flavonoids .Scientific Research Applications
Synthesis and Structural Analysis
- Improved Synthesis Routes : Miles, Main, and Nicholson (1989) describe two improved general routes for synthesizing 2,4,6-Trimethoxy-4'-hydroxychalcone, including a base-catalyzed condensation method and a ring-opening of flavanones. The study also reports the X-ray crystal structure of this compound, providing insights into its molecular structure and bonding (Miles, Main, & Nicholson, 1989).
Antioxidant Properties and Mechanisms
- Theoretical Study on Antioxidant Properties : A study by Xue et al. (2013) used density functional theory (DFT) to investigate the free radical scavenging activity of this compound. The study emphasizes the importance of its structural configuration in determining its antioxidant mechanisms in different phases (Xue et al., 2013).
Photocyclization Studies
- Photocyclization to Flavanones : Research by Matsushima and Hirao (1980) explored the photocyclization of this compound to flavanones. The study provides insights into the efficiency and mechanisms of this photocyclization under different conditions (Matsushima & Hirao, 1980).
Cellular and Molecular Studies
- Protective Effects on Cell Damage : Sogawa et al. (1994) synthesized various hydroxychalcones, including this compound, to evaluate their protective effects against oxidative cell damage. Their findings highlight the potential of these compounds in inhibiting lipid peroxidation and reducing oxidative stress in cells (Sogawa et al., 1994).
Optical and Nonlinear Properties
- Optical Nonlinearities in Solutions : A study by Gu et al. (2009) examined the optical nonlinearities of this compound in acetone solution. The research provides valuable data on its optical properties, including two-photon absorption and nonlinear refraction (Gu et al., 2009).
Applications in Synthesis of Novel Compounds
- Synthesis of Novel Anticoagulants : Ganguly, Mondal, and Roy (2013) conducted research on the coupling of 2-hydroxychalcones with other compounds, potentially leading to the development of novel anticoagulants. Their method emphasizes the use of this compound in synthesizing these new classes of drugs (Ganguly, Mondal, & Roy, 2013).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
(E)-1-(4-hydroxyphenyl)-3-(2,4,6-trimethoxyphenyl)prop-2-en-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18O5/c1-21-14-10-17(22-2)15(18(11-14)23-3)8-9-16(20)12-4-6-13(19)7-5-12/h4-11,19H,1-3H3/b9-8+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJQJEKOZLIGAHH-CMDGGOBGSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C(=C1)OC)C=CC(=O)C2=CC=C(C=C2)O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=C(C(=C1)OC)/C=C/C(=O)C2=CC=C(C=C2)O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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